N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[3-hydroxy-3-(oxan-4-yl)propyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C16H20N2O3S/c19-13(11-6-9-21-10-7-11)5-8-17-15(20)16-18-12-3-1-2-4-14(12)22-16/h1-4,11,13,19H,5-10H2,(H,17,20)
• InChI Key: VIYRFYQDAJNMEF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CCNC(=O)C2=NC3=CC=CC=C3S2)O
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

The compound “N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)benzo[d]thiazole-2-carboxamide” is a complex organic molecule. It contains a tetrahydropyran ring, which is a saturated six-membered ring containing five carbon atoms and one oxygen atom. Tetrahydropyran derivatives are commonly used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The tetrahydropyran ring, for instance, consists of a saturated six-membered ring containing five carbon atoms and one oxygen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Tetrahydropyran derivatives are known to be resilient to a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, tetrahydropyran is a colourless volatile liquid.

Scientific Research Applications

Design and Synthesis of Analog Compounds

• Novel analogs of benzothiazole derivatives have been designed and synthesized, displaying promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis. These compounds were evaluated for cytotoxic activity, indicating their potential in developing antibacterial agents at non-cytotoxic concentrations (Palkar et al., 2017).

Antimicrobial and Antifungal Activity

• A range of 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives with antimicrobial activity was synthesized, showing significant activity against various bacterial and fungal strains. One derivative exhibited higher antibacterial activity, indicating the therapeutic potential of pyran derivatives (Aytemir et al., 2003).

Anticancer Evaluation

• N-[4-(1,3-Benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide was synthesized and characterized, showing antibacterial, antifungal, and anticancer activities. Its evaluation against MDA-MB-231 breast cancer cells indicates a potential for cancer treatment applications (Senthilkumar et al., 2021).

Corrosion Inhibitors

• Benzothiazole derivatives were investigated as corrosion inhibitors for carbon steel in acidic solutions, showing high inhibition efficiencies and suggesting their application in corrosion protection (Hu et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For instance, tetrahydropyran derivatives are often used as protecting groups in organic synthesis.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the widespread use of tetrahydropyran derivatives in organic synthesis, there could be many potential avenues for future research.